Cas no 31891-08-4 (Isopropyl 2-aminothiophene-3-carboxylate)

Isopropyl 2-aminothiophene-3-carboxylate structure

31891-08-4 structure

Product Name:Isopropyl 2-aminothiophene-3-carboxylate

CAS No:31891-08-4

Molecular Formula:C₈H₁₁NO₂S

Molecular Weight:185.24344

MDL:MFCD03422703

CID:1070694

PubChem ID:4512126

Isopropyl 2-aminothiophene-3-carboxylate Properties

Names and Identifiers

- Isopropyl 2-aminothiophene-3-carboxylate
- AC1NCID4
- ALBB-002019
- BBL016877
- CTK6B0564
- MolPort-000-887-083
- SBB030262
- STK436412
- SureCN7799474
- MFCD03422703
- isopropyl2-aminothiophene-3-carboxylate
- CS-0316191
- SCHEMBL7799474
- DTXSID20403837
- isopropyl 2-aminothiophene-3-carboxylate(SALTDATA: FREE)
- AKOS000305089
- propan-2-yl 2-aminothiophene-3-carboxylate
- VS-05650
- 31891-08-4
- MDL： MFCD03422703
- InChIKey： XDZGFDGFDORWCN-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H11NO2S/c1-5(2)11-8(10)6-3-4-12-7(6)9/h3-5H,9H2,1-2H3
- SMILES： CC(C)OC(=O)C1=C(N)SC=C1

Computed Properties

Exact Mass: 185.05104977g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 185.05104977g/mol
Heavy Atom Count: 12
Complexity: 172
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.5
Topological Polar Surface Area: 80.6Å²

Isopropyl 2-aminothiophene-3-carboxylate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00C96K-1g	Isopropyl 2-aminothiophene-3-carboxylate	31891-08-4	95%	1g	$214.00	2025-02-26
A2B Chem LLC	AF70972-1g	Isopropyl 2-aminothiophene-3-carboxylate	31891-08-4	95%	1g	$214.00	2024-04-20
abcr	AB267464-1 g	Isopropyl 2-aminothiophene-3-carboxylate	31891-08-4		1g	€367.20	2023-04-26
Ambeed	A406921-1g	Isopropyl 2-aminothiophene-3-carboxylate	31891-08-4	95+%	1g	$252.0
Chemenu	CM113862-1g	isopropyl 2-aminothiophene-3-carboxylate	31891-08-4	95%	1g	$240	2021-08-06
eNovation Chemicals LLC	Y1253085-1g	isopropyl 2-aminothiophene-3-carboxylate	31891-08-4	95%	1g	$320	2024-06-06
Matrix Scientific	029255-500mg	Isopropyl 2-aminothiophene-3-carboxylate	31891-08-4		500mg	$220.00	2023-09-06
TRC	I822455-50mg	isopropyl 2-aminothiophene-3-carboxylate	31891-08-4		50mg	$ 70.00	2022-06-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1386861-250mg	Isopropyl 2-aminothiophene-3-carboxylate	31891-08-4	95+%	250mg	￥1728.00	2024-08-02
SHENG KE LU SI SHENG WU JI SHU	sc-328001-500 mg	Isopropyl 2-aminothiophene-3-carboxylate,	31891-08-4		500MG	￥2,031.00	2023-07-11

Isopropyl 2-aminothiophene-3-carboxylate Related Literature

1. Cobalt-catalyzed asymmetric addition of silylacetylenes to oxa- and azabenzonorbornadienes†

Takahiro Sawano,Keiyu Ou,Takahiro Nishimura,Tamio Hayashi Chem. Commun., 2012,48, 6106-6108
2. In silico analyses of essential interactions of iminosugars with the Hex A active site and evaluation of their pharmacological chaperone effects for Tay–Sachs disease

Atsushi Kato,Izumi Nakagome,Shinpei Nakagawa,Kyoko Kinami,Isao Adachi,Sarah F. Jenkinson,Jérôme Désiré,Yves Blériot,Robert J. Nash,George W. J. Fleet,Shuichi Hirono Org. Biomol. Chem., 2017,15, 9297-9304
3. Achieving high selectivity for nitrate electrochemical reduction to ammonia over MOF-supported RuxOy clusters†

Jiangzhou Qin,Kun Wu,Liuzhou Chen,Xintao Wang,Quanlin Zhao,Baojun Liu,Zhengfang Ye J. Mater. Chem. A, 2022,10, 3963-3969
4. An amino-decorated NbO-type metal–organic framework for high C2H2 storage and selective CO2 capture†

Jianfeng Cai,Huizhen Wang,Hailong Wang,Xing Duan,Zhiyu Wang,Yuanjing Cui,Yu Yang,Guodong Qian RSC Adv., 2015,5, 77417-77422
5. 1,6-Naphthyridin-7(6H)-ones: synthesis and optical properties†

Anissa Beghennou,Geoffrey Gontard,Héloïse Dossmann,Kévin Passador,Serge Thorimbert,Vincent Corcé,Candice Botuha Org. Biomol. Chem., 2023,21, 2976-2982
6. One-flask synthesis of pyrazolone thioethers involving catalyzed and uncatalyzed thioetherification pathways of pyrazolones†

Prasun Mukherjee,Asish R. Das Org. Biomol. Chem., 2017,15, 7267-7271
7. Correction: Extending nanoscale patterning with multipolar surface plasmon resonances

Danielle M. McRae,Théo Geronimi Jourdain,François Lagugné-Labarthet,Azedine Lamouri,Alexandre Chevillot Biraud,Claire Mangeney,Nordin Félidj Nanoscale, 2021,13, 13905-13905
8. Microwave-induced combustion of graphene for further determination of elemental impurities using ICP-OES and TXRF

Airui Zhang,Hai Wang,Meiling Wang,Haifeng Wang,Sitian Gao J. Anal. At. Spectrom., 2018,33, 1910-1916
9. Back cover

Chem. Soc. Rev., 1992,21, X007-X008
10. Front cover

Faraday Discuss., 2013,164, 1-2

31891-08-4 (Isopropyl 2-aminothiophene-3-carboxylate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:31891-08-4)Isopropyl 2-aminothiophene-3-carboxylate

Purity:99%

Quantity:1g

Price($):227.0